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Compound of Interest

Compound Name: 2-oxo-2H-pyran-5-carbonitrile

Cat. No.: B136711 Get Quote

For Immediate Reference: Key Safety and Disposal Protocols for Researchers and Laboratory

Professionals

This document provides critical operational and logistical guidance for the proper disposal of 2-
oxo-2H-pyran-5-carbonitrile (CAS No. 129660-12-4), ensuring the safety of laboratory

personnel and compliance with environmental regulations. The following procedures are

designed to be clear, concise, and directly applicable to a laboratory setting.

Hazard Profile and Safety Summary
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 2-oxo-2H-pyran-5-carbonitrile is classified with the following hazards:

Harmful if swallowed (Acute Toxicity, Oral)[1]

Harmful in contact with skin (Acute Toxicity, Dermal)[1]

Harmful if inhaled (Acute Toxicity, Inhalation)[1]

Causes skin irritation[1]

Causes serious eye irritation[1]

Due to these potential health risks, all waste containing this compound must be treated as

hazardous waste.
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Quantitative Hazard Classification
Hazard Class Category GHS Code Signal Word

Acute Toxicity, Oral Category 4 H302 Warning

Acute Toxicity, Dermal Category 4 H312 Warning

Acute Toxicity,

Inhalation
Category 4 H332 Warning

Skin

Corrosion/Irritation
Category 2 H315 Warning

Serious Eye

Damage/Eye Irritation
Category 2A H319 Warning

Data sourced from PubChem CID 14642794[1]

Step-by-Step Disposal Protocol
The following is a detailed methodology for the safe disposal of 2-oxo-2H-pyran-5-carbonitrile
and associated materials.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety goggles with side shields or a face

shield, and chemical-resistant gloves (nitrile gloves are suitable for incidental contact, but

should be changed immediately upon contamination).[2][3]

2. Waste Segregation:

All materials contaminated with 2-oxo-2H-pyran-5-carbonitrile, including the pure

compound, solutions, contaminated labware (e.g., pipette tips, vials), and spill cleanup

materials, must be segregated as hazardous waste.[2]

Do not mix this waste with other chemical waste streams unless compatibility has been

confirmed by a qualified chemist or your institution's Environmental Health and Safety (EHS)

department.[2][4] It should be kept separate from strong acids, bases, and oxidizing agents.

[2]
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3. Containerization:

Use a dedicated, leak-proof, and chemically compatible container for collecting the

hazardous waste.[2] The original product container can be used if it is in good condition.[4]

Ensure the container is kept tightly closed when not in use.

4. Labeling:

Clearly label the waste container with the words "Hazardous Waste."[2]

The label must include the full chemical name: "2-oxo-2H-pyran-5-carbonitrile" and its CAS

Number: 129660-12-4.[2]

Indicate the approximate quantity of the waste and the date when the waste was first added

to the container.[2]

5. Storage:

Store the sealed and labeled waste container in a designated and secure satellite

accumulation area within the laboratory.[2]

The storage area should be away from heat sources, well-ventilated, and have secondary

containment to manage any potential leaks.[2]

6. Final Disposal:

The disposal of 2-oxo-2H-pyran-5-carbonitrile must be handled by your institution's EHS

office or a licensed hazardous waste disposal company.[2]

Do not dispose of this chemical down the drain or in the regular trash.[2][4]

Follow your institution's specific procedures for arranging the collection of hazardous waste.

7. Spill Management:

In the event of a spill, handle it in a well-ventilated area, preferably within a chemical fume

hood.[2]
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Absorb the spill with an inert material, such as vermiculite or sand.[2]

Collect the absorbent material and place it in a sealed container for disposal as hazardous

waste, following the procedures outlined above.[2]
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Disposal Decision Workflow for 2-oxo-2H-pyran-5-carbonitrile
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Caption: Disposal workflow for 2-oxo-2H-pyran-5-carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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